Cas no 1082065-79-9 (4-(3-bromopropyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(3-bromopropyl)-1-methyl-1H-pyrazole
• CAS No: 1082065-79-9
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 4570494
• PubChem ID: 45791463
• Update Time: 2025-06-25

4-(3-bromopropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole, 4-(3-bromopropyl)-1-methyl-

• Inchi： 1S/C7H11BrN2/c1-10-6-7(5-9-10)3-2-4-8/h5-6H,2-4H2,1H3
• InChI Key： IFOGCDKQKBWMGC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCCBr)C=N1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(3-bromopropyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 4-(3-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 1082065-79-9): Properties, Applications, and Industry Insights

4-(3-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 1082065-79-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, combining a 1-methyl-1H-pyrazole core with a 3-bromopropyl side chain. The presence of both nitrogen-rich heterocycles and a reactive bromine moiety makes this compound a versatile intermediate in organic synthesis.

In recent years, the demand for functionalized pyrazole compounds has surged due to their widespread applications in drug discovery and material science. Researchers are particularly interested in CAS 1082065-79-9 for its potential as a building block in the development of kinase inhibitors and other biologically active molecules. The compound's structural flexibility allows for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 4-(3-bromopropyl)-1-methyl-1H-pyrazole typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and quality. These quality control measures are critical for researchers who require precise chemical structures for their investigations.

From an industrial perspective, pyrazole-based intermediates like 1082065-79-9 are becoming increasingly important in the development of novel crop protection agents. The agricultural sector's growing focus on sustainable pest control solutions has driven innovation in this area, with many companies exploring heterocyclic chemistry for next-generation formulations. This compound's potential in creating more selective and environmentally friendly agrochemicals aligns well with current market trends.

In material science applications, 4-(3-bromopropyl)-1-methyl-1H-pyrazole serves as a precursor for various functional materials. Its ability to participate in cross-coupling reactions makes it valuable for creating advanced polymers and liquid crystal materials. Researchers are particularly interested in how modifications to the pyrazole ring system can influence the optical and electronic properties of resulting materials.

The storage and handling of CAS 1082065-79-9 require standard laboratory precautions for organobromine compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. Suppliers typically provide detailed technical data sheets that outline appropriate safety measures and storage conditions.

Market analysis indicates steady growth in the fine chemicals sector, with particular demand for custom synthesis intermediates like 4-(3-bromopropyl)-1-methyl-1H-pyrazole. Pharmaceutical companies and contract research organizations are the primary consumers, seeking high-purity compounds for their discovery programs. The compound's patent landscape shows increasing research activity, suggesting continued interest from both academic and industrial researchers.

Quality standards for 1082065-79-9 vary depending on application requirements. Pharmaceutical-grade material typically demands higher purity levels (>98%) compared to industrial uses. Reputable suppliers employ rigorous quality assurance protocols, including batch-to-batch consistency testing and comprehensive analytical characterization. These measures ensure researchers receive material suitable for their specific experimental needs.

Recent scientific literature highlights innovative applications of pyrazole derivatives in various fields. Some studies focus on their potential in bioimaging probes, while others explore their use in catalysis. The versatility of 4-(3-bromopropyl)-1-methyl-1H-pyrazole as a synthetic intermediate positions it as a valuable tool for these emerging applications. Researchers continue to discover new reaction pathways and transformations involving this compound class.

From a regulatory standpoint, CAS 1082065-79-9 is not currently subject to significant restrictions in most jurisdictions. However, researchers should stay informed about evolving chemical regulations, particularly concerning brominated compounds. Compliance with regional chemical inventories (such as TSCA in the United States or REACH in Europe) is essential for international collaboration and commercialization efforts.

The future outlook for 4-(3-bromopropyl)-1-methyl-1H-pyrazole appears promising, with anticipated growth in both pharmaceutical and specialty chemical markets. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its importance in organic synthesis and molecular design. Ongoing research into more sustainable production methods may further enhance its commercial viability and accessibility to the scientific community.